molecular formula C12H12ClNO B2449538 2-Chloro-1-(7-ethyl-1H-indol-3-yl)-ethanone CAS No. 571153-20-3

2-Chloro-1-(7-ethyl-1H-indol-3-yl)-ethanone

Cat. No. B2449538
CAS RN: 571153-20-3
M. Wt: 221.68
InChI Key: NZRAUEOTKUVXJS-UHFFFAOYSA-N
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Description

2-Chloro-1-(7-ethyl-1H-indol-3-yl)-ethanone is a chemical compound with the molecular formula C18H16ClNO and a molecular weight of 297.78 . It is used for research purposes .


Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C18H16ClNO . This indicates that it contains 18 carbon atoms, 16 hydrogen atoms, 1 chlorine atom, and 1 nitrogen atom. The exact arrangement of these atoms in the molecule would define its structure.


Physical And Chemical Properties Analysis

This compound is a solid substance that should be stored at room temperature . Its molecular weight is 297.78 .

Scientific Research Applications

Synthesis and Biological Evaluation

  • Researchers have synthesized a series of compounds including 2-(3-(2-chloro-3-oxo-4-phenylcyclobutyl)-1H-indol-1-yl)-N'-(thiazol-2-yl) acetohydrazide, related to 2-Chloro-1-(7-ethyl-1H-indol-3-yl)-ethanone. These compounds were evaluated for antimicrobial activity using the agar disc diffusion method, showcasing the potential of such compounds in developing new antimicrobial agents (Muralikrishna et al., 2014).

Antibacterial and Antifungal Activity

  • Novel 1H-indole derivatives have been synthesized, with the process involving reactions with chloroacetylchloride and 1,4 diamine benzene. These derivatives demonstrated significant antimicrobial activity, including both antibacterial and antifungal properties, against organisms such as Aspergillus niger and Candida albicans (Authors not provided, 2020).

Synthesis and Computational Study on COX-2 Enzyme

  • A study focused on the synthesis of 1-(1H-indol-1-yl)ethanone compounds, analyzing their computational effects on the COX-2 enzyme. This research is significant for exploring the potential of these compounds in nonsteroidal anti-inflammatory drug development (Kumar et al., 2022).

Synthesis and Antimycotic Activity

  • Research on (benzo[b]thienyl)methyl ethers of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol and related compounds, including a study of their synthesis and preliminary antimycotic data. This indicates the relevance of these compounds in developing antifungal medications (Raga et al., 1992).

Efficient Syntheses of Bis(1H -Indol-3-yl)ethanones

  • A study demonstrating the efficient synthesis of bis(1H-indol-3-yl)ethanones, highlighting the generality, short reaction time, and excellent yields. This research is crucial for the development of new compounds in pharmaceutical and chemical industries (Mosslemin & Movahhed, 2012).

Development of Chiral Intermediate for Ticagrelor

  • Research on the enzymatic process for preparing (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol, a chiral intermediate crucial for the synthesis of Ticagrelor, an acute coronary syndrome treatment. This study highlights the application in medicinal chemistry (Guo et al., 2017).

Safety and Hazards

While specific safety and hazard information for 2-Chloro-1-(7-ethyl-1H-indol-3-yl)-ethanone was not found, it’s important to handle all chemicals with care. Contaminated clothing should be immediately removed and the area should be evacuated if there is any danger .

Mechanism of Action

properties

IUPAC Name

2-chloro-1-(7-ethyl-1H-indol-3-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12ClNO/c1-2-8-4-3-5-9-10(11(15)6-13)7-14-12(8)9/h3-5,7,14H,2,6H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NZRAUEOTKUVXJS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C2C(=CC=C1)C(=CN2)C(=O)CCl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12ClNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.68 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

571153-20-3
Record name 2-chloro-1-(7-ethyl-1H-indol-3-yl)ethan-1-one
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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